3-((6-methylpyridazin-3-yl)oxy)-N-phenethylpiperidine-1-carboxamide
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Overview
Description
3-((6-methylpyridazin-3-yl)oxy)-N-phenethylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.427. The purity is usually 95%.
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Scientific Research Applications
Design and Synthesis of Novel Compounds
One study focuses on the design, synthesis, and biological evaluation of novel compounds with potential inhibitory activities against c-Met kinase, which is significant for its role in cancer. The study found that certain compounds demonstrated moderate to good antitumor activities, with one compound showing remarkable cytotoxicity against various cancer cell lines. This suggests the potential for structural modifications in compounds related to 3-((6-methylpyridazin-3-yl)oxy)-N-phenethylpiperidine-1-carboxamide to enhance antitumor activities (Ju Liu et al., 2020).
Catalytic Methods for Synthesis
Another research aspect involves the development of catalytic methods for the synthesis of N-substituted nicotinamide and related compounds, which are of potential biological importance. This includes the aminocarbonylation of nitrogen-containing iodo-heteroaromatics, highlighting a methodology that could be applicable for synthesizing a wide range of biologically relevant compounds (A. Takács et al., 2007).
Biological Activities and Applications
The exploration of compounds for their antimicrobial activities is another key area of research. Studies have synthesized various derivatives to assess their antimicrobial potential, aiming to develop new therapeutic agents. This includes the synthesis and evaluation of pyrimidinone and oxazinone derivatives, indicating the broad scope of chemical exploration for pharmaceutical applications (A. Hossan et al., 2012).
Mechanism of Action
Target of Action
The primary targets of the compound 3-((6-methylpyridazin-3-yl)oxy)-N-phenethylpiperidine-1-carboxamide Pyridazinone derivatives, a class to which this compound belongs, have been found to exhibit a wide range of pharmacological activities .
Mode of Action
The specific interaction of This compound It’s known that certain pyridazinone derivatives inhibit calcium ion influx, which is required for the activation of platelet aggregation .
Biochemical Pathways
The exact biochemical pathways affected by This compound Pyridazinone derivatives have been associated with a broad spectrum of activities, suggesting they may interact with multiple pathways .
Result of Action
The molecular and cellular effects of This compound Pyridazinone derivatives have been associated with a broad spectrum of activities, suggesting they may have diverse molecular and cellular effects .
Properties
IUPAC Name |
3-(6-methylpyridazin-3-yl)oxy-N-(2-phenylethyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-15-9-10-18(22-21-15)25-17-8-5-13-23(14-17)19(24)20-12-11-16-6-3-2-4-7-16/h2-4,6-7,9-10,17H,5,8,11-14H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWPINIYPEQBQHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.